6-(4-Ethoxy-3-fluorobenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane

• IUPAC Name: 6-(4-ethoxy-3-fluorophenyl)sulfonyl-2,2-difluoro-6-azaspiro[2.5]octane
• InChI: InChI=1S/C15H18F3NO3S/c1-2-22-13-4-3-11(9-12(13)16)23(20,21)19-7-5-14(6-8-19)10-15(14,17)18/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: XSMWNWJIRMEMIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC3(CC2)CC3(F)F)F
• Molecular Formula: C15H18F3NO3S
• Molecular Weight: 349.4 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques provide information about the types of bonds, the arrangement of atoms in the molecule, and the presence of functional groups.

Chemical Reactions Analysis

The analysis of chemical reactions involves studying how the compound reacts with other substances. This can include its reactivity, the products formed, and the conditions required for the reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action is typically studied for bioactive compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

The safety and hazards of a compound are determined through toxicological studies. This can include studying the compound’s effects on cells, animals, and humans, and determining its toxicity, carcinogenicity, and environmental impact.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications, and effects on human health and the environment.